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Compound of Interest

Compound Name: Indanthrone

Cat. No.: B1215505 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Indanthrone, also known as Indanthrene Blue RS, is a synthetic organic pigment and vat dye

belonging to the anthraquinone class. First synthesized in 1901, it is highly valued for its

exceptional lightfastness and stability, making it a crucial colorant in various industrial

applications, including textiles, paints, and plastics.[1] Beyond its role as a pigment,

Indanthrone has been explored for its properties as an organic semiconductor.[1] This guide

provides a detailed overview of the molecular characteristics, synthesis, and analytical

methodologies related to Indanthrone.

Molecular and Physicochemical Properties
Indanthrone is a large, planar molecule with a complex aromatic structure. Its properties are

summarized in the table below.
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Property Value Reference

Molecular Formula C₂₈H₁₄N₂O₄ [2]

Molecular Weight 442.43 g/mol [2]

IUPAC Name

6,15-Dihydrodinaphtho[2,3-

a:2',3'-h]phenazine-5,9,14,18-

tetrone

[1]

CAS Number 81-77-6 [1]

Appearance

Blue needles with a metallic

luster or a fine, fluffy deep blue

powder.

[2]

Melting Point 470-500 °C (decomposes)

Solubility

Insoluble in water and most

organic solvents. Soluble in

concentrated sulfuric acid.

[3]

UV max 278 nm [3]

Experimental Protocols
Synthesis of Indanthrone
The primary industrial synthesis of Indanthrone involves the dimerization of 2-

aminoanthraquinone under strongly alkaline conditions at elevated temperatures.[1] While

precise, step-by-step laboratory protocols are not extensively published, the general procedure

is as follows:

Materials:

2-aminoanthraquinone

Potassium hydroxide (or a mixture of potassium and sodium hydroxides)

An oxidizing agent (e.g., potassium nitrate or chlorate)
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High-boiling point inert solvent (optional)

General Procedure:

A mixture of 2-aminoanthraquinone and a strong base, such as potassium hydroxide, is

prepared. An oxidizing agent is often included in the reaction mixture.[4]

The mixture is heated to a high temperature, typically in the range of 220-250 °C.[1][4]

The reaction is carried out for several hours with stirring to ensure complete dimerization and

subsequent cyclization.[4]

During the reaction, an intermediate is formed which then intramolecularly cyclizes and is

oxidized to form the Indanthrone structure.[1]

After the reaction is complete, the mixture is cooled and then poured into water.[4]

Air is often bubbled through the aqueous mixture to ensure complete precipitation and

oxidation of the product.[4]

The solid Indanthrone pigment is then collected by filtration, washed thoroughly with water

to remove excess alkali and other impurities, and dried.

It is important to note that the reaction conditions, such as temperature, reaction time, and the

ratio of reactants, can significantly influence the yield and purity of the final product.

Analytical Methodologies
Detailed, validated analytical methods for the routine analysis of Indanthrone are not readily

available in the public domain. However, based on the analysis of similar organic pigments, the

following High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass

Spectrometry (GC-MS) approaches can be developed and validated.

High-Performance Liquid Chromatography (HPLC):

HPLC is a suitable technique for the analysis of non-volatile, thermally labile compounds like

Indanthrone. A reverse-phase HPLC method would be the most common approach.
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Column: A C18 or C8 stationary phase would be a logical starting point.

Mobile Phase: Due to the nonpolar nature of Indanthrone, a mobile phase consisting of a

mixture of an organic solvent (e.g., acetonitrile or methanol) and water would be appropriate.

Gradient elution, starting with a higher proportion of water and gradually increasing the

organic solvent concentration, would likely be necessary to achieve good separation from

any impurities.

Detector: A Diode Array Detector (DAD) or a UV-Vis detector would be suitable for detecting

Indanthrone, which has a chromophore that absorbs in the UV-visible region.

Sample Preparation: The primary challenge for HPLC analysis is the insolubility of

Indanthrone in common HPLC solvents. Dissolving the sample in a small amount of a

strong solvent like concentrated sulfuric acid followed by careful dilution with the mobile

phase, or using a solvent like N-methyl-2-pyrrolidone (NMP) or dimethyl sulfoxide (DMSO)

might be necessary. Sample filtration through a compatible membrane filter before injection

is crucial.

Gas Chromatography-Mass Spectrometry (GC-MS):

Direct GC-MS analysis of Indanthrone is challenging due to its high molecular weight and low

volatility. Derivatization would likely be required to increase its volatility.

Sample Preparation: A derivatization step, such as silylation, could be explored to make the

molecule more amenable to GC analysis. The sample would need to be dissolved in a

suitable organic solvent.[5]

GC Conditions: A high-temperature capillary column would be necessary. The injector and

oven temperatures would need to be optimized to ensure volatilization without thermal

degradation.

Mass Spectrometry: The mass spectrometer would provide fragmentation patterns that could

confirm the identity of the compound and any related impurities.

Biological Activity and Signaling Pathways
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Currently, there is a lack of scientific literature detailing the specific interaction of Indanthrone
with biological signaling pathways. While some anthraquinone derivatives have been studied

for their pharmacological activities, including potential antitumor and antioxidant properties,

specific data on Indanthrone's mechanism of action in biological systems is not available.[6][7]

Therefore, a diagram of a signaling pathway directly involving Indanthrone cannot be provided

at this time.

Visualization of the Synthesis Pathway
To fulfill the requirement for a logical diagram, the chemical synthesis pathway of Indanthrone
from 2-aminoanthraquinone is presented below.
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Caption: Chemical synthesis pathway of Indanthrone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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